Ethyl 3-(dibenzylamino)propanoate
Cat. No. B2387043
Key on ui cas rn:
108898-31-3
M. Wt: 297.398
InChI Key: BBDKGMMFFHIING-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08541438B2
Procedure details
Sodium carbonate (21.1 g, 199 mmol) was added to a suspension of fl-alanine ethyl ester hydrochloride (10.2 g, 66.4 mmol) and benzyl bromide (16.2 mL, 136 mmol) in acetonitrile (265 mL). The reaction mixture was stirred at ambient temperature overnight and then filtered through a layer of CELITE filter aid. The filter cake was rinsed with acetonitrile (100 mL). The filtrate was concentrated under reduced pressure to provide 20.28 g of ethyl 3-dibenzylaminopropionate as a pale yellow oil.
Identifiers
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REACTION_CXSMILES
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C(=O)([O-])[O-].[Na+].[Na+].Cl.[CH2:8]([O:10][C:11](=[O:15])[C@H:12]([CH3:14])N)[CH3:9].[CH2:16](Br)[C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1.[C:24](#[N:26])[CH3:25]>>[CH2:16]([N:26]([CH2:24][C:25]1[CH:21]=[CH:22][CH:17]=[CH:18][CH:19]=1)[CH2:14][CH2:12][C:11]([O:10][CH2:8][CH3:9])=[O:15])[C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1 |f:0.1.2,3.4|
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Inputs
Step One
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Name
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|
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Quantity
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21.1 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Name
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Quantity
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10.2 g
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Type
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reactant
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Smiles
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Cl.C(C)OC([C@@H](N)C)=O
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Name
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Quantity
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16.2 mL
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)Br
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Name
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Quantity
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265 mL
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Type
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reactant
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Smiles
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C(C)#N
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at ambient temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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filtered through a layer of CELITE
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FILTRATION
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Type
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FILTRATION
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Details
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filter aid
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WASH
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Type
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WASH
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Details
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The filter cake was rinsed with acetonitrile (100 mL)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)N(CCC(=O)OCC)CC1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 20.28 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
